Cas no 1807052-16-9 (2-Bromo-5-(3-bromopropyl)benzonitrile)

• Product Name: 2-Bromo-5-(3-bromopropyl)benzonitrile
• CAS No: 1807052-16-9
• MF: C₁₀H₉Br₂N
• MW: 302.993160963058
• CID: 4978435
• Update Time: 2025-10-29

2-Bromo-5-(3-bromopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromopropyl)benzonitrile

• Inchi： 1S/C10H9Br2N/c11-5-1-2-8-3-4-10(12)9(6-8)7-13/h3-4,6H,1-2,5H2
• InChI Key： HRJPSZANICRREW-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C#N)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8

Additional information on 2-Bromo-5-(3-bromopropyl)benzonitrile

Introduction to 2-Bromo-5-(3-bromopropyl)benzonitrile (CAS No. 1807052-16-9)

2-Bromo-5-(3-bromopropyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1807052-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated benzonitrile derivatives, characterized by its bromine substituents and nitrile functional group, which contribute to its unique chemical properties and reactivity. The structural arrangement of this molecule, featuring a bromine atom at the 2-position and a 3-bromopropyl chain at the 5-position of the benzene ring, makes it a versatile intermediate in synthetic chemistry.

The significance of 2-Bromo-5-(3-bromopropyl)benzonitrile lies in its potential applications as a building block in the synthesis of more complex molecules. Its bromine atoms provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are widely employed in constructing carbon-carbon bonds. Additionally, the nitrile group can undergo various transformations, including hydrolysis to carboxylic acids or reduction to amides, offering multiple pathways for structural diversification.

In recent years, there has been growing interest in exploring the pharmacological properties of brominated benzonitrile derivatives. The presence of multiple halogen atoms often enhances the lipophilicity and metabolic stability of drug candidates, making them attractive for medicinal chemistry applications. Specifically, 2-Bromo-5-(3-bromopropyl)benzonitrile has been investigated for its potential role in developing novel therapeutic agents. Studies have suggested that this compound may exhibit activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of 2-Bromo-5-(3-bromopropyl)benzonitrile is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural features to design molecules with specific interactions with biological systems. For instance, modifications at the 3-bromopropyl position can influence solubility and target binding affinity, while the benzonitrile core serves as a scaffold for further derivatization. These attributes make it a valuable asset in drug discovery pipelines.

The chemical reactivity of 2-Bromo-5-(3-bromopropyl)benzonitrile also positions it as a key intermediate in material science applications. Brominated aromatic compounds are known for their role in polymer chemistry and electronic materials due to their ability to form stable radicals and conductive pathways. The nitrile group further contributes to these properties by participating in hydrogen bonding networks and affecting material morphology.

Recent advancements in synthetic methodologies have expanded the utility of 2-Bromo-5-(3-bromopropyl)benzonitrile. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound, reducing side products and improving yields. These innovations are particularly relevant in industrial settings where cost-effectiveness and scalability are critical factors.

The pharmacological investigation of 2-Bromo-5-(3-bromopropyl)benzonitrile has yielded promising results in preclinical studies. Researchers have observed that derivatives of this compound exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Additionally, structural analogs have shown potential antimicrobial activity against resistant strains of bacteria, highlighting the broad therapeutic scope of benzonitrile derivatives.

In conclusion, 2-Bromo-5-(3-bromopropyl)benzonitrile (CAS No. 1807052-16-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As synthetic techniques continue to evolve, the utility of this compound is expected to expand further, contributing to innovation across multiple scientific disciplines.